2-((9-ethoxy-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(o-tolyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-((9-ethoxy-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(o-tolyl)acetamide” is a compound that belongs to a class of chemicals known for their complex molecular structures, which often contain multiple fused rings. Such compounds have been studied for various applications in medicinal and materials chemistry due to their unique chemical and physical properties.
Synthesis Analysis
The synthesis of similar chromeno[2,3-d]pyrimidin-4-yl derivatives typically involves multistep reactions starting from simpler molecules. For instance, a chromeno[4,3-d]pyrazolo[3,4-b]pyridinone derivative was synthesized using a catalyzed reaction involving 3-phenyl-1-(thieno[2,3-d]pyrimidin-4-yl)-1H-pyrazol-5-amine and 3-acetyl-2H-chromen-2-one in the presence of FeCl3-SiO2 as a catalyst in refluxing ethanol for 6 hours (Yin & Song, 2022).
Molecular Structure Analysis
These compounds typically exhibit a folded conformation about the methylene C atom of the thioacetamide bridge, with the pyrimidine ring being inclined to the benzene ring. This is evident in compounds with similar structures, where an intramolecular N—H⋯N hydrogen bond stabilizes the folded conformation (Subasri et al., 2016).
Scientific Research Applications
Heterocyclic Synthesis
Research has focused on the synthesis of new derivatives through reactions that yield polyfunctionally substituted heterocyclic compounds, such as thioxo-2, 5-dihydro-1H-pyrano [2,3-d] pyrimidines. These processes involve treating specific compounds with acetic anhydride or acid chloride to produce various derivatives, illustrating the compound's versatility in creating complex molecules with potential biological activities (Elian, Abdelhafiz, & Abdelreheim, 2014).
Antimicrobial and Anti-inflammatory Activities
Studies have also synthesized novel series of derivatives demonstrating significant antimicrobial, anti-inflammatory, and analgesic activities. These findings suggest that these compounds could serve as a basis for developing new therapeutic agents (Rajanarendar et al., 2012).
Catalyst-Free Synthesis
The catalyst-free synthesis of diversely substituted compounds under ambient conditions has been achieved, highlighting an eco-friendly and efficient method for producing pharmaceutically relevant molecules. This approach emphasizes the potential for sustainable and green chemistry applications (Brahmachari & Nayek, 2017).
Radiosynthesis for Imaging
Additionally, the compound has been used in the radiosynthesis of selective radioligands for imaging with positron emission tomography (PET), indicating its utility in diagnostic medicine and research into neurodegenerative diseases (Dollé et al., 2008).
Synthesis and Characterization for Anticancer Evaluation
There is also interest in synthesizing and characterizing new compounds for anticancer evaluation, with some derivatives showing cytotoxicity activity against specific cancer cell lines. This application demonstrates the compound's potential in cancer research and therapy development (Sherif & Yossef, 2013).
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-[(9-ethoxy-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)sulfanyl]-N-(2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H25N3O3S/c1-3-33-23-15-9-13-20-16-21-27(34-25(20)23)30-26(19-11-5-4-6-12-19)31-28(21)35-17-24(32)29-22-14-8-7-10-18(22)2/h4-15H,3,16-17H2,1-2H3,(H,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOUYZLWKDBUSGI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC3=C(C2)C(=NC(=N3)C4=CC=CC=C4)SCC(=O)NC5=CC=CC=C5C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H25N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-({9-Ethoxy-2-phenyl-5H-chromeno[2,3-D]pyrimidin-4-YL}sulfanyl)-N-(2-methylphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.